Cas no 91880-72-7 (3-(Chloromethyl)-benzeneacetic acid methyl ester)

• Product Name: 3-(Chloromethyl)-benzeneacetic acid methyl ester
• CAS No: 91880-72-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 858987
• Update Time: 2025-06-09

3-(Chloromethyl)-benzeneacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(CHLOROMETHYL)-BENZENEACETIC ACID METHYL ESTER
• Benzeneacetic acid, 3-(chloromethyl)-, methyl ester
• 3-(Chloromethyl)-benzeneacetic acid methyl ester

• Inchi： 1S/C10H11ClO2/c1-13-10(12)6-8-3-2-4-9(5-8)7-11/h2-5H,6-7H2,1H3
• InChI Key： MJRWRXOVDRNSGG-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)CC(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 3-(Chloromethyl)-benzeneacetic acid methyl ester

3-(Chloromethyl)-benzeneacetic acid methyl ester (CAS No. 91880-72-7): An Overview

3-(Chloromethyl)-benzeneacetic acid methyl ester (CAS No. 91880-72-7) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structure, has garnered significant attention due to its potential in the development of novel drugs and advanced materials.

The chemical structure of 3-(Chloromethyl)-benzeneacetic acid methyl ester consists of a benzene ring substituted with a chloromethyl group and a methoxy carbonyl group. The presence of these functional groups imparts unique chemical properties that make it an attractive starting material for various synthetic pathways. The chloromethyl group, in particular, can undergo nucleophilic substitution reactions, making it useful in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-(Chloromethyl)-benzeneacetic acid methyl ester has been explored for its potential as an intermediate in the synthesis of drugs targeting specific biological pathways. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 3-(Chloromethyl)-benzeneacetic acid methyl ester has also found use in materials science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymers with tailored properties. These polymers have shown promise in applications such as drug delivery systems and electronic materials. A recent paper in Macromolecules reported the synthesis of block copolymers using this compound as a monomer, resulting in materials with enhanced mechanical and thermal stability.

The synthesis of 3-(Chloromethyl)-benzeneacetic acid methyl ester typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of 3-chloromethylbenzoic acid with methanol in the presence of an acid catalyst, followed by purification techniques such as recrystallization or distillation. The choice of synthetic method can significantly impact the overall efficiency and cost-effectiveness of the process.

In terms of safety and handling, while 3-(Chloromethyl)-benzeneacetic acid methyl ester is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be ensured to minimize exposure risks.

The market demand for 3-(Chloromethyl)-benzeneacetic acid methyl ester is driven by its diverse applications across multiple industries. As research continues to uncover new uses for this compound, its importance is likely to grow. Key players in the chemical and pharmaceutical industries are investing in R&D to develop innovative products based on this versatile intermediate.

In conclusion, 3-(Chloromethyl)-benzeneacetic acid methyl ester (CAS No. 91880-72-7) is a valuable compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an essential building block for advanced materials and therapeutic agents. Ongoing research is expected to further expand its applications and solidify its position as a key player in modern chemistry.